3-Cyclopropoxy-2-iodo-4-methylpyridine

• Molecular Formula: C9H10INO
• Molecular Weight: 275.09 g/mol
• IUPAC Name: 3-cyclopropyloxy-2-iodo-4-methylpyridine
• InChI: InChI=1S/C9H10INO/c1-6-4-5-11-9(10)8(6)12-7-2-3-7/h4-5,7H,2-3H2,1H3
• InChI Key: UJLDACJAZCPXON-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC=C1)I)OC2CC2

Description

3-Cyclopropoxy-2-iodo-4-methylpyridine is a pyridine derivative characterized by a cyclopropoxy group at position 3, an iodine atom at position 2, and a methyl group at position 4. The iodine substituent at position 2 may act as a leaving group in nucleophilic substitution reactions, while the cyclopropoxy group introduces steric bulk and electronic effects that could influence reactivity and binding properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-2-iodo-4-methylpyridine typically involves the iodination of a pyridine derivative followed by the introduction of the cyclopropoxy group. One common method is the iodination of 4-methylpyridine using iodine and a suitable oxidizing agent. The resulting 2-iodo-4-methylpyridine can then be reacted with cyclopropanol in the presence of a base to form the desired compound.

Industrial Production Methods

Industrial production of 3-Cyclopropoxy-2-iodo-4-methylpyridine may involve optimized reaction conditions to maximize yield and purity. This can include the use of specific catalysts, solvents, and temperature control to ensure efficient conversion and minimize side reactions. The scalability of the synthesis process is crucial for industrial applications, and continuous flow reactors may be employed to achieve consistent production.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-2-iodo-4-methylpyridine can undergo various chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other nucleophiles through substitution reactions.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, altering the oxidation state of the iodine atom or other functional groups.

Coupling Reactions: It can be used in cross-coupling reactions, such as Suzuki-Miyaura coupling, to form carbon-carbon bonds.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines, thiols, and alkoxides.

Oxidation and Reduction: Reagents like hydrogen peroxide, sodium borohydride, and palladium catalysts are often used.

Coupling Reactions: Palladium catalysts, boronic acids, and bases like potassium carbonate are typical reagents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted pyridines, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

3-Cyclopropoxy-2-iodo-4-methylpyridine has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the formation of complex heterocyclic compounds.

Biology: The compound can be used in the synthesis of biologically active molecules, including potential pharmaceuticals.

Medicine: Research into its derivatives may lead to the development of new drugs with specific therapeutic targets.

Industry: It can be used in the production of agrochemicals, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-2-iodo-4-methylpyridine depends on its specific application. In chemical reactions, the iodine atom can act as a leaving group, facilitating substitution and coupling reactions. In biological systems, its derivatives may interact with specific molecular targets, such as enzymes or receptors, to exert their effects. The exact pathways involved would depend on the structure and function of the derivative compounds.

Comparison with Similar Compounds

Key Compounds for Comparison:

3-Iodo-2-methoxy-5-methylpyridine (): Substituents: Methoxy (position 3), iodine (position 2), methyl (position 5). Structural Differences: Methyl group at position 5 instead of 4; methoxy (smaller, less sterically demanding) vs. cyclopropoxy (bulkier, strained ring).

2-Methoxy-4-methyl-5-nitropyridine ():

• Substituents: Methoxy (position 2), methyl (position 4), nitro (position 5).
• Functional Group Contrast: Nitro groups (electron-withdrawing) vs. iodine (leaving group).
• Synthesis Relevance: High yields (95%) reported for nitropyridine derivatives, suggesting that electron-withdrawing groups like nitro may facilitate efficient synthesis compared to iodine or cyclopropoxy substitutions .

Ethyl-3-(nitropyridin-4-yl)-2-oxopropanoates (): Substituents: Nitro (position 4), ethyl ester side chain. Divergent Applications: These compounds are tailored for electrophilic substitution, whereas 3-Cyclopropoxy-2-iodo-4-methylpyridine’s iodine substituent may favor nucleophilic displacement reactions .

Physical and Toxicological Properties

• Physical Data : Direct data on the target compound are unavailable in the evidence. However, 3-Iodo-2-methoxy-5-methylpyridine () and nitropyridines () suggest that halogen and alkoxy substituents significantly influence melting points and solubility.
• Toxicological Considerations: highlights that toxicological data for structurally complex pyridine derivatives (e.g., 3-cyclohexylindeno[3,2-c]pyrazol-4-hydrazone) are often underexplored. Similar caution is advised for 3-Cyclopropoxy-2-iodo-4-methylpyridine until comprehensive safety studies are conducted .

Research Implications and Gaps

• Synthetic Optimization : Steric effects of the cyclopropoxy group may require modified reaction conditions (e.g., elevated temperatures or catalysts) to improve yields .
• Toxicological Profiling : As emphasized in , comprehensive safety assessments are critical for advancing applications of halogenated pyridines .